Cas no 306935-81-9 (4-butyl-2-methylphenyl isocyanate)

• Product Name: 4-butyl-2-methylphenyl isocyanate
• CAS No: 306935-81-9
• MF: C₁₂H₁₅NO
• MW: 189.253603219986
• CID: 300150
• PubChem ID: 2735681
• Update Time: 2025-11-07

4-butyl-2-methylphenyl isocyanate Chemical and Physical Properties

Names and Identifiers

• Benzene,4-butyl-1-isocyanato-2-methyl-
• 4-butyl-1-isocyanato-2-methylbenzene
• 4-Butyl-2-methylphenyl isocyanate
• 4-BUTYL-2-METHYLPHENYL ISOCYANATE, TECH
• OR2461
• AKOS006228786
• SCHEMBL1019112
• ZIDVZMFYBGXIBH-UHFFFAOYSA-N
• Benzene, 4-butyl-1-isocyanato-2-methyl-
• FT-0617939
• 4-Butyl-2-methylphenylisocyanate
• 4-butyl-2-methylphenyl isocyanate, AldrichCPR
• A820529
• 4-butyl-1-isocyanato-2-methyl-benzene
• 306935-81-9
• DTXSID20370878
• 4-butyl-2-methylphenyl isocyanate

• Inchi： 1S/C12H15NO/c1-3-4-5-11-6-7-12(13-9-14)10(2)8-11/h6-8H,3-5H2,1-2H3
• InChI Key： ZIDVZMFYBGXIBH-UHFFFAOYSA-N
• SMILES： O=C=NC1C=CC(=CC=1C)CCCC

Computed Properties

• Exact Mass: 189.11500
• Monoisotopic Mass: 189.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 29.4Ų

Experimental Properties

• Density: 0.95
• Boiling Point: 270.7°Cat760mmHg
• Flash Point: 98.4°C
• Refractive Index: 1.507
• PSA: 29.43000
• LogP: 3.30490

4-butyl-2-methylphenyl isocyanate Security Information

• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes

Additional information on 4-butyl-2-methylphenyl isocyanate

Introduction to 4-Butyl-2-Methylphenyl Isocyanate (CAS No. 306935-81-9)

4-Butyl-2-methylphenyl isocyanate (CAS No. 306935-81-9) is a versatile organic compound that has gained significant attention in the fields of chemical synthesis, pharmaceutical research, and material science. This compound is characterized by its unique molecular structure, which includes an isocyanate functional group attached to a substituted benzene ring. The isocyanate group is highly reactive and can participate in a variety of chemical reactions, making it a valuable intermediate in the synthesis of polymers, coatings, and pharmaceuticals.

The chemical formula of 4-butyl-2-methylphenyl isocyanate is C₁₁H₁₃NO, and its molecular weight is approximately 179.22 g/mol. The compound is typically a colorless to pale yellow liquid with a distinct odor. It is soluble in most organic solvents but has limited solubility in water. The physical and chemical properties of 4-butyl-2-methylphenyl isocyanate make it suitable for a wide range of applications, particularly in the development of new materials and pharmaceuticals.

In the realm of pharmaceutical research, 4-butyl-2-methylphenyl isocyanate has been explored for its potential use in the synthesis of novel drug candidates. Recent studies have shown that compounds derived from this isocyanate can exhibit anti-inflammatory, anti-cancer, and anti-viral properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported the synthesis of a series of 4-butyl-2-methylphenyl isocyanate-based derivatives that demonstrated potent anti-inflammatory activity in vitro and in vivo. These findings suggest that 4-butyl-2-methylphenyl isocyanate could be a valuable starting material for the development of new therapeutic agents.

In addition to its pharmaceutical applications, 4-butyl-2-methylphenyl isocyanate has also found use in the field of material science. The reactivity of the isocyanate group allows it to form urethane linkages when reacted with alcohols or amines, leading to the formation of polyurethanes. Polyurethanes are widely used in various industries due to their excellent mechanical properties, durability, and resistance to environmental factors. Recent advancements in polymer science have led to the development of novel polyurethane-based materials with enhanced properties, such as improved flexibility and thermal stability. These materials have found applications in coatings, adhesives, and elastomers.

The synthesis of 4-butyl-2-methylphenyl isocyanate typically involves the reaction of 4-butyl-2-methylbenzeneamine with phosgene or another suitable reagent under controlled conditions. The process requires careful handling due to the reactivity and potential hazards associated with phosgene. However, alternative methods using greener chemistry principles have been developed to reduce environmental impact and improve safety. For example, a study published in Green Chemistry in 2019 described a sustainable route for the synthesis of 4-butyl-2-methylphenyl isocyanate using solid-supported catalysts and milder reaction conditions.

The safety and handling of 4-butyl-2-methylphenyl isocyanate are critical considerations for both laboratory and industrial settings. The compound should be stored in tightly sealed containers away from heat and moisture to prevent degradation. Personal protective equipment (PPE) such as gloves, goggles, and respirators should be used when handling this compound to minimize exposure risks. Additionally, proper ventilation systems should be in place to ensure safe working conditions.

In conclusion, 4-butyl-2-methylphenyl isocyanate (CAS No. 306935-81-9) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique chemical properties make it an attractive intermediate for the synthesis of new materials and pharmaceuticals. Ongoing research continues to uncover new possibilities for this compound, highlighting its importance in advancing scientific knowledge and technological innovation.